Cas no 14300-30-2 (Thiophene, 3-methyl-2-phenyl-)

• Product Name: Thiophene, 3-methyl-2-phenyl-
• CAS No: 14300-30-2
• MF: C₁₁H₁₀S
• MW: 174.262101650238
• CID: 1312458
• PubChem ID: 10419681
• Update Time: 2025-04-20

Thiophene, 3-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-methyl-2-phenyl-
• 3-methyl-2-phenylthiophene
• AZDOAUNVEMIXEN-UHFFFAOYSA-N
• methylphenyl-thiophene
• SCHEMBL1821918
• DTXSID90439547
• 14300-30-2

• Inchi： 1S/C11H10S/c1-9-7-8-12-11(9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： AZDOAUNVEMIXEN-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 174.05032149g/mol
• Monoisotopic Mass: 174.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų